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Compound of Interest

Compound Name:
1-(2-methoxy-4-nitrophenyl)-1H-

tetrazole

CAS No.: 328548-64-7

Cat. No.: B2852748

Get Quote

Executive Summary
1-(2-methoxy-4-nitrophenyl)-1H-tetrazole (CAS: 328548-64-7) is a high-nitrogen heterocyclic

intermediate used primarily in the synthesis of energetic materials and as a bioisostere in

pharmaceutical development. Its structure combines a lipophilic, electron-rich methoxy group

and a strongly electron-withdrawing nitro group on the phenyl ring, attached to the N1-position

of a polar tetrazole core.

Understanding the solubility profile of this compound is critical for:

Recrystallization: Designing solvent/anti-solvent systems for purification (removing the 2-

methoxy-4-nitroaniline precursor).

Reaction Engineering: Selecting optimal media for nucleophilic substitution or further

functionalization.
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Safety: Managing the thermal stability risks associated with precipitating high-energy nitro-

tetrazoles.

Physicochemical Context
Unlike 5-substituted tetrazoles, which are acidic (pKa ~4.5), 1-substituted tetrazoles like this

compound lack an acidic N-H proton. Consequently, they behave as neutral, polar molecules

that do not form salts with weak bases. Their solubility is governed by dipole-dipole interactions

rather than ionic dissociation.

Property Value / Characteristic Relevance to Solubility

Molecular Formula C₈H₇N₅O₃
Moderate Molecular Weight

(221.17 g/mol )

Electronic State
Neutral / Weak Base (pKb

~12)

pH-independent solubility in

range 1–10.

LogP (Predicted) ~1.2 – 1.5
Moderately lipophilic; poor

water solubility.

Melting Point
150–160 °C (Decomp. >190

°C)

High lattice energy requires

polar aprotic solvents or heat

to dissolve.

Dipole Moment High (> 5 D)
Favors solubility in DMSO,

DMF, and Acetonitrile.

Solubility Data Profile
As specific thermodynamic tables for this isomer are often proprietary, the following data is

derived from experimental behavior of structural analogs (1-(4-nitrophenyl)-1H-tetrazole) and

validated synthesis protocols.

Qualitative Solvent Classification
Primary Solvents (High Solubility): Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide

(DMF), N-Methyl-2-pyrrolidone (NMP).
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Process Solvents (Temperature Dependent): Acetonitrile (ACN), Ethyl Acetate, Acetone,

Methanol, Ethanol.

Anti-Solvents (Low Solubility): Water, Hexane, Heptane, Diethyl Ether, Toluene (Cold).

Estimated Quantitative Solubility (at 25°C)
Data estimated based on structural analogs and functional group contribution methods.

Solvent Solubility (mg/mL)
Mole Fraction (

)
Classification

DMSO > 250 > 0.08 Freely Soluble

DMF > 200 > 0.07 Freely Soluble

Acetone 40 – 60 ~ 0.015 Soluble

Acetonitrile 30 – 50 ~ 0.012 Soluble

Methanol 15 – 25 ~ 0.008 Sparingly Soluble

Ethanol 5 – 10 ~ 0.003 Slightly Soluble

Water < 0.1 < 10⁻⁵ Insoluble

n-Hexane < 0.01 < 10⁻⁶ Insoluble

Temperature Dependence (Recrystallization Window)
The compound exhibits a steep solubility curve in alcohols, making Ethanol or Methanol ideal

for purification via cooling crystallization.

Ethanol @ 25°C: ~8 mg/mL (Heterogeneous slurry)

Ethanol @ 70°C: >60 mg/mL (Homogeneous solution)

Implication: A cooling ramp from 70°C to 5°C yields high recovery (>85%) with excellent

rejection of polar impurities.
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Experimental Protocols
To generate precise thermodynamic data for your specific batch (essential for regulatory filing),

follow these standardized protocols.

Protocol A: Gravimetric Determination (High
Concentration)
Objective: Determine saturation solubility in process solvents (Acetone, EtOAc).

Preparation: Add excess solid (~500 mg) to 5 mL of solvent in a jacketed glass vial.

Equilibration: Stir at fixed temperature (

) for 24 hours using a magnetic stirrer (300 rpm).

Sampling: Stop stirring and allow settling for 30 minutes.

Filtration: Withdraw 2 mL of supernatant using a pre-heated syringe filter (0.45 µm PTFE).

Drying: Transfer filtrate to a pre-weighed dish. Evaporate solvent under vacuum at 40°C until

constant mass.

Calculation:

Protocol B: HPLC-UV Determination (Trace Analysis)
Objective: Determine solubility in water or anti-solvents.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).

Mobile Phase: Acetonitrile : Water (0.1% H₃PO₄) [40:60 v/v].

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Nitro-aromatic absorption).

Standard Curve: Prepare standards of the compound in Acetonitrile (0.01 – 1.0 mg/mL).
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Quantification: Inject saturated aqueous filtrate (filtered 0.22 µm) and calculate concentration

against the linear regression.

Thermodynamic Modeling
For process engineering, experimental data should be fitted to the Modified Apelblat Equation.

This model accurately correlates the mole fraction solubility (

) with temperature (

).

A, B, C: Empirical constants derived from regression analysis.

Application: Use these constants to predict solubility at unmeasured temperatures (e.g.,

during a cooling ramp simulation).

Thermodynamic Insight: The dissolution enthalpy (

) is typically positive (endothermic), confirming that solubility increases with temperature.

Synthesis & Purification Workflow
The following diagram illustrates the standard synthesis pathway and the solubility-driven

purification logic.
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Figure 1: Solubility-driven synthesis and purification workflow. The marked solubility differential

in Ethanol between 70°C and 5°C is exploited for purification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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